Cas no 1894930-43-8 (2-3-chloro-5-(trifluoromethyl)phenylethan-1-ol)

• Product Name: 2-3-chloro-5-(trifluoromethyl)phenylethan-1-ol
• CAS No: 1894930-43-8
• MF: C₉H₈ClF₃O
• MW: 224.607432365417
• CID: 6076735
• PubChem ID: 117114427
• Update Time: 2025-11-06

2-3-chloro-5-(trifluoromethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-3-chloro-5-(trifluoromethyl)phenylethan-1-ol
• 2-[3-Chloro-5-(trifluoromethyl)phenyl]ethan-1-ol
• Benzeneethanol, 3-chloro-5-(trifluoromethyl)-
• A1-15253
• 1894930-43-8
• 2-[3-chloro-5-(trifluoromethyl)phenyl]ethanol
• EN300-1967204

• Inchi： 1S/C9H8ClF3O/c10-8-4-6(1-2-14)3-7(5-8)9(11,12)13/h3-5,14H,1-2H2
• InChI Key： XORIBGURSDFGJU-UHFFFAOYSA-N
• SMILES： C1(CCO)=CC(C(F)(F)F)=CC(Cl)=C1

Computed Properties

• Exact Mass: 224.0215771g/mol
• Monoisotopic Mass: 224.0215771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.359±0.06 g/cm3(Predicted)
• Boiling Point: 230.0±35.0 °C(Predicted)
• pka: 14.67±0.10(Predicted)

Additional information on 2-3-chloro-5-(trifluoromethyl)phenylethan-1-ol

Comprehensive Overview of 2-3-chloro-5-(trifluoromethyl)phenylethan-1-ol (CAS No. 1894930-43-8)

In the realm of specialty chemicals, 2-3-chloro-5-(trifluoromethyl)phenylethan-1-ol (CAS No. 1894930-43-8) has garnered significant attention due to its unique structural properties and versatile applications. This compound, characterized by its chloro and trifluoromethyl functional groups, is a valuable intermediate in pharmaceutical and agrochemical synthesis. Researchers and industry professionals frequently search for high-purity 2-3-chloro-5-(trifluoromethyl)phenylethan-1-ol, synthesis methods, and applications in drug discovery, reflecting its growing relevance in modern chemistry.

The molecular structure of 2-3-chloro-5-(trifluoromethyl)phenylethan-1-ol features a phenyl ring substituted with both a chloro group and a trifluoromethyl group, enhancing its reactivity and stability. This combination makes it a sought-after building block for designing bioactive molecules. Recent trends in green chemistry and sustainable synthesis have further propelled interest in this compound, as researchers explore eco-friendly routes for its production. Keywords like CAS 1894930-43-8 supplier and 2-3-chloro-5-(trifluoromethyl)phenylethan-1-ol price are commonly queried, highlighting its commercial demand.

One of the most discussed topics in relation to 2-3-chloro-5-(trifluoromethyl)phenylethan-1-ol is its role in pharmaceutical intermediates. The compound's ability to act as a precursor for trifluoromethylated drugs aligns with the increasing focus on fluorine-containing pharmaceuticals, which dominate nearly 30% of FDA-approved drugs. Searches for how to synthesize 2-3-chloro-5-(trifluoromethyl)phenylethan-1-ol and its NMR spectra are prevalent among chemists, underscoring its technical importance.

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As the demand for tailor-made chemicals grows, 2-3-chloro-5-(trifluoromethyl)phenylethan-1-ol stands out as a versatile and high-value intermediate. Its synthesis, properties, and applications continue to be subjects of active research, with publications and patents frequently citing its utility. For those seeking reliable suppliers of CAS 1894930-43-8 or custom synthesis services, understanding its technical nuances is essential for successful implementation in diverse fields.